Cas no 4909-77-7 (Benzyl 2,4,6-trimethylbenzoate)

• Product Name: Benzyl 2,4,6-trimethylbenzoate
• CAS No: 4909-77-7
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 2697526
• PubChem ID: 12326046
• Update Time: 2025-04-21

Benzyl 2,4,6-trimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• benzyl 2,4,6-trimethylbenzoate
• Benzoic acid, 2,4,6-trimethyl-, phenylmethyl ester
• DTXSID80489576
• 4909-77-7
• DTXCID00440386
• Benzyl 2,4,6-trimethylbenzoate

• Inchi： 1S/C17H18O2/c1-12-9-13(2)16(14(3)10-12)17(18)19-11-15-7-5-4-6-8-15/h4-10H,11H2,1-3H3
• InChI Key： UYNOUCMUMGTMAJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 254.130679813Da
• Monoisotopic Mass: 254.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų